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Compound of Interest

Compound Name: Hydrobenzole hydrochloride

Cat. No.: B1218746 Get Quote

Application Notes and Protocols: Hydroxyzine
Hydrochloride
A Note on Nomenclature: The term "hydrobenzole hydrochloride" is not a standard chemical

identifier. Based on search results, it is likely a synonym or misspelling for Hydroxyzine

Hydrochloride, a widely used pharmaceutical compound. These application notes and protocols

are based on the properties and safety data of Hydroxyzine Hydrochloride.

Introduction
Hydroxyzine hydrochloride is a first-generation antihistamine of the piperazine class, widely

utilized for its anxiolytic, sedative, and antiemetic properties.[1] It functions primarily as a potent

inverse agonist of the histamine H1 receptor.[2] Additionally, it exhibits antagonist activity at

serotonin 5-HT2A, dopamine D2, and α1-adrenergic receptors.[1][2] These characteristics

make it a valuable tool in neuroscience research, drug development, and studies on allergic

reactions and anxiety disorders.

Physicochemical Properties
The following table summarizes the key physicochemical properties of hydroxyzine

hydrochloride.
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Property Value References

Chemical Name

(±)-2-[2-[4-(p-Chloro-a

phenylbenzyl) -1-

piperazinyl]ethoxy]ethanol

dihydrochloride

[3]

Molecular Formula C₂₁H₂₇ClN₂O₂ · 2HCl [4]

Molecular Weight 447.83 g/mol [4][5]

Appearance
White, odorless crystalline

powder
[3][6][7]

Melting Point
Approximately 190-200°C (with

decomposition)
[6][7]

Solubility

Very soluble in water; freely

soluble in methanol and

ethanol; slightly soluble in

acetone; practically insoluble

in ether.

[4][6][8]

pH (1% w/v in water) 1.3 - 2.5 [6]

Laboratory Handling and Safety Precautions
3.1 Hazard Identification

Hydroxyzine hydrochloride is classified as harmful if swallowed and may cause skin and eye

irritation.[7] It can also cause drowsiness and dizziness.[9]

3.2 Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling hydroxyzine hydrochloride.

This includes:

Eye Protection: Safety glasses or goggles.[10]

Hand Protection: Chemically resistant gloves (e.g., nitrile).[11]
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Body Protection: A laboratory coat.[10]

3.3 Handling Procedures

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[10]

Avoid contact with skin, eyes, and clothing.[11]

Wash hands thoroughly after handling.[11]

3.4 First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[11]

In Case of Skin Contact: Remove contaminated clothing and wash the affected area with

soap and water.[11]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

[11]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11]

3.5 Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, protected

from light.[4][9]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
4.1 Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of hydroxyzine hydrochloride

for use in in vitro experiments.
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Materials:

Hydroxyzine hydrochloride powder

Sterile, deionized water

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass:

The molecular weight of hydroxyzine hydrochloride is 447.83 g/mol .

To prepare 10 mL of a 10 mM solution, the required mass is: 0.01 L * 0.01 mol/L * 447.83

g/mol = 0.04478 g = 44.78 mg.

Weigh the compound:

Tare a sterile microcentrifuge tube or weighing paper on a calibrated analytical balance.

Carefully weigh out approximately 44.78 mg of hydroxyzine hydrochloride powder.

Dissolution:

Transfer the weighed powder to a sterile 15 mL conical tube.

Add 10 mL of sterile, deionized water to the tube.

Cap the tube tightly and vortex until the powder is completely dissolved. The solution

should be clear and colorless.[6]

Sterilization and Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Hydroxyzine_Hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For cell culture experiments, sterile filter the solution through a 0.22 µm syringe filter into a

new sterile tube.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.

Visualized Workflows and Pathways
5.1 Safe Handling Workflow

The following diagram illustrates the recommended workflow for safely handling hydroxyzine

hydrochloride in a laboratory setting.
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Caption: Safe handling workflow for hydroxyzine hydrochloride.
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5.2 Mechanism of Action Overview

This diagram provides a high-level overview of the primary molecular targets of hydroxyzine.
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Caption: Overview of hydroxyzine's molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxyzine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxyzine-Hydrochloride
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Hydroxyzine_Hydrochloride.pdf
https://www.chembk.com/en/chem/Hydroxyzine%20Hcl
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxyzine
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Safety%20Data%20Sheets/H/HYDROXYZINE_HCL_TABS_MTR_NGHS_EN.ashx
https://www.americanregent.com/media/2500/hydroxyzine-hcl-injection-sds-10jan2019.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.benchchem.com/product/b1218746#laboratory-handling-and-safety-precautions-for-hydrobenzole-hydrochloride
https://www.benchchem.com/product/b1218746#laboratory-handling-and-safety-precautions-for-hydrobenzole-hydrochloride
https://www.benchchem.com/product/b1218746#laboratory-handling-and-safety-precautions-for-hydrobenzole-hydrochloride
https://www.benchchem.com/product/b1218746#laboratory-handling-and-safety-precautions-for-hydrobenzole-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

